Cas no 68301-82-6 (2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde)

• Product Name: 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde
• CAS No: 68301-82-6
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 94474
• PubChem ID: 12689249
• Update Time: 2025-11-02

2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde
• 2-amino-4-oxo-6-propan-2-ylchromene-3-carbaldehyde
• 2-Amino-6-(1-methylethyl)-4-oxo-4H-1-benzopyran-3-carboxaldehyde
• 2-Amino-6-isopropyl-4-oxo-4H-benzopyran-3-carboxaldehyde
• 2-Amino-6-(methylethyl)-4-oxochromene-3-carbaldehyde
• 2-amino-6-isopropyl-4-oxo-4H-1-benzopyran-3-carboxaldehyde
• 2-amino-6-isopropyl-4-oxo-chromene-3-carbaldehyde
• 68301-82-6
• DTXSID50506961
• AKOS015900496
• AC-2051
• FT-0645355
• A836092
• 2-Amino-4-oxo-6-(propan-2-yl)-4H-1-benzopyran-3-carbaldehyde
• 2-AMINO-6-ISOPROPYL-4-OXOCHROMENE-3-CARBALDEHYDE
• DB-020494

• MDL： MFCD03424501
• Inchi： 1S/C13H13NO3/c1-7(2)8-3-4-11-9(5-8)12(16)10(6-15)13(14)17-11/h3-7H,14H2,1-2H3
• InChI Key： DIIFIVCMZHKOEF-UHFFFAOYSA-N
• SMILES： O1C(=C(C=O)C(C2=C1C=CC(=C2)C(C)C)=O)N

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.304
• Melting Point: 206-208 ºC
• Boiling Point: 418.9°C at 760 mmHg
• Flash Point: 215.4°C
• Refractive Index: 1.642
• PSA: 73.30000
• LogP: 2.89230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde

Exploring the Versatile Applications of 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde (CAS No. 68301-82-6)

The compound 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde (CAS No. 68301-82-6) is a fascinating molecule in the field of organic chemistry, particularly known for its unique structural features and potential applications. This chromene derivative has garnered significant attention due to its multifunctional properties, making it a subject of interest in both academic research and industrial applications. In this article, we delve into the characteristics, synthesis, and diverse uses of this compound, while also addressing some of the most frequently searched questions about it.

Chemical Structure and Properties: The molecular structure of 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde includes a chromene backbone, which is a fused ring system consisting of a benzene ring and a pyran ring. The presence of an amino group and a carbaldehyde group at specific positions enhances its reactivity and functionality. This compound exhibits notable solubility in polar organic solvents, which is advantageous for various chemical reactions. Its melting point and stability under different conditions have been well-documented, making it a reliable candidate for further modifications.

Synthesis and Industrial Relevance: The synthesis of 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these methods to achieve high yields and purity, which are critical for its application in pharmaceutical intermediates and material science. The compound’s ability to act as a building block for more complex molecules has made it invaluable in the development of new drugs and functional materials.

Applications in Pharmaceuticals: One of the most exciting areas of research for 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde is its potential role in drug discovery. Chromene derivatives are known for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have explored its use as a precursor for designing novel therapeutic agents, particularly in targeting specific enzymes or pathways involved in diseases. This aligns with the growing demand for innovative treatments in the healthcare sector.

Material Science Innovations: Beyond pharmaceuticals, this compound has shown promise in material science. Its unique structure allows it to participate in the synthesis of advanced polymers and organic electronic materials. Researchers are investigating its incorporation into light-emitting diodes (LEDs) and sensors, where its electronic properties can be harnessed for improved performance. This application is particularly relevant given the current focus on sustainable technologies and green chemistry.

Environmental and Safety Considerations: While 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde is not classified as a hazardous substance, proper handling and storage are essential to ensure safety. It is recommended to use personal protective equipment (PPE) when working with this compound, especially in laboratory settings. Its biodegradability and environmental impact are also areas of ongoing research, reflecting the broader trend toward eco-friendly chemicals.

Market Trends and Future Prospects: The demand for specialty chemicals like 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde is on the rise, driven by advancements in pharmaceuticals and material science. Market analysts predict steady growth in its applications, particularly in regions with strong research and development (R&D) capabilities. Companies are increasingly investing in the production of high-purity forms of this compound to meet the needs of cutting-edge research.

Frequently Asked Questions: Many users search for information on the synthesis methods, applications, and safety data of 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde. Common queries include its role in drug development, its solubility characteristics, and its potential as a fluorescent probe. Addressing these questions not only enhances the article’s SEO but also provides valuable insights for researchers and industry professionals.

In conclusion, 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde (CAS No. 68301-82-6) is a versatile compound with significant potential across multiple industries. Its unique chemical properties and broad applicability make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals and advanced materials.